molecular formula C10H9ClO2 B8555291 2-Allyloxy-4-chlorobenzaldehyde

2-Allyloxy-4-chlorobenzaldehyde

Cat. No.: B8555291
M. Wt: 196.63 g/mol
InChI Key: GNIJDZOWCPYOHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Allyloxy-4-chlorobenzaldehyde is a useful research compound. Its molecular formula is C10H9ClO2 and its molecular weight is 196.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClO2

Molecular Weight

196.63 g/mol

IUPAC Name

4-chloro-2-prop-2-enoxybenzaldehyde

InChI

InChI=1S/C10H9ClO2/c1-2-5-13-10-6-9(11)4-3-8(10)7-12/h2-4,6-7H,1,5H2

InChI Key

GNIJDZOWCPYOHC-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=C(C=CC(=C1)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-2-hydroxybenzaldehyde (254 mg, 1.62 mmol) and cesium carbonate (793 mg, 2.43 mmol) in THF (3 mL) was heated to reflux for 3 h. After the reaction mixture was cooled at room temperature, the solvent was evaporated and the residue partitioned between ethyl acetate and hydrochloric acid (1N). The organic layer was collected, dried with sodium sulfate, filtered and concentrated under vacuum. The residue was purified by column chromatography (AcOEt/Hexanes, 1:9) to give the title product (97%): 1H NMR (400 MHz, Cl3CD) δ 10.46 (s, 1H), 7.80 (d, J=8.3 Hz, 1H), 7.05 (dd, J=0.78, 8.3 Hz, 1H), 6.99 (d, J=0.78 Hz, 1H), 6.09 (m, 1H), 5.45 (m, 2H), 4.67 (m, 2H).
Quantity
254 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
793 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Yield
97%

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